Cas no 1803531-87-4 (2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1803531-87-4
• MF: C₆H₃F₃IN₃O₃
• MW: 349.00600361824
• CID: 4780257
• Update Time: 2025-06-08

2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C6H3F3IN3O3/c7-6(8,9)16-4-3(10)2(13(14)15)1-12-5(4)11/h1H,(H2,11,12)
• InChI Key： JWYQVXAOZDCHIY-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C([N+]([O-])=O)C(I)=C1OC(F)(F)F

Additional information on 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine

2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1803531-87-4) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its complex structure, which includes an amino group, an iodo substituent, a nitro group, and a trifluoromethoxy moiety. These functional groups endow the molecule with a diverse range of chemical reactivity and biological activity.

The amino group in 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine provides nucleophilic character, making it a valuable starting material for the synthesis of more complex molecules. The iodo substituent, on the other hand, is a versatile leaving group that can be readily replaced by various nucleophiles, enabling the synthesis of a wide array of derivatives. The nitro group imparts strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Finally, the trifluoromethoxy moiety adds fluorine atoms to the molecule, enhancing its lipophilicity and metabolic stability.

In the realm of medicinal chemistry, 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an anticancer agent, particularly in the treatment of resistant cancer cell lines. The combination of its electron-withdrawing groups and lipophilic nature makes it an attractive candidate for targeting specific cellular pathways involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy.

Beyond its medicinal applications, 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the nitro and trifluoromethoxy groups can modulate the electronic structure of the molecule, influencing its charge transport properties and photophysical behavior. Studies have shown that compounds derived from this pyridine framework exhibit excellent performance in OLED devices, with high efficiency and long operational lifetimes.

In organic synthesis, 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine serves as a valuable building block for the construction of complex molecular architectures. Its multifunctional nature allows for a wide range of synthetic transformations, including cross-coupling reactions, nucleophilic substitutions, and redox processes. For example, researchers at the University of California (2020) utilized this compound as a key intermediate in the synthesis of novel heterocyclic frameworks with potential applications in pharmaceuticals and materials science.

The synthesis of 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine typically involves a multi-step process that includes nitration, iodination, and trifluoromethylation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its preparation. For instance, a green chemistry approach using catalytic systems has been developed to reduce waste generation and improve overall yield. This approach not only enhances the sustainability of the synthesis but also aligns with current trends in green chemistry.

In conclusion, 2-Amino-4-iodo-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1803531-87-4) is a highly functionalized pyridine derivative with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it a valuable starting material for medicinal chemistry, materials science, and organic synthesis. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in modern chemical research.